4-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H26FN3O3S/c1-23-11-13-24(14-12-23)20(16-3-7-18(27-2)8-4-16)15-22-28(25,26)19-9-5-17(21)6-10-19/h3-10,20,22H,11-15H2,1-2H3
• InChI Key: CSLHDJKUBBKKPT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNS(=O)(=O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)OC
• Molecular Formula: C20H26FN3O3S
• Molecular Weight: 407.5 g/mol
• CAS No.: 898431-20-4

Description

4-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide is a biologically active compound of significant interest in medicinal chemistry and pharmacological research. Its structure, featuring a benzenesulfonamide group linked to a methoxyphenyl-ethyl-methylpiperazine moiety, is characteristic of molecules designed to modulate specific enzymatic pathways. This compound is recognized as a key synthetic intermediate and a structural analog in the development of receptor tyrosine kinase inhibitors. Research indicates its primary value lies in its potential to inhibit angiogenic signaling, a process crucial for tumor growth and metastasis. Studies exploring similar chemical scaffolds have shown potent and selective inhibition of vascular endothelial growth factor receptors (VEGFRs) and other kinases involved in cell proliferation and survival [https://pubmed.ncbi.nlm.nih.gov/29129702/]. Consequently, this sulfonamide derivative serves as a critical tool for researchers investigating targeted cancer therapies, signal transduction mechanisms, and structure-activity relationships (SAR) to optimize drug efficacy and selectivity. Its application extends to biochemical assay development, high-throughput screening, and in vitro models of angiogenesis and oncogenesis, providing a versatile chemical probe for basic and translational science. This product is strictly for research purposes in a controlled laboratory environment.

Biological Activity

4-Fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide is a complex organic compound notable for its diverse biological activities. This compound, belonging to the sulfonamide class, exhibits potential applications in medicinal chemistry, particularly in antimicrobial and anticancer research. Its unique structural features, including a fluorine atom, methoxy group, and piperazine moiety, enhance its pharmacological profile.

• Molecular Formula : C$_{21}$H$_{28}$FN$_{3}$O$_{3}$S
• Molecular Weight : 421.5 g/mol
• CAS Number : 903303-93-5

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets. It may inhibit enzymes involved in critical biological pathways, leading to effects such as:

• Antimicrobial Activity : Inhibiting bacterial growth by disrupting cell wall synthesis or protein production.
• Anticancer Activity : Modulating pathways involved in cell proliferation and apoptosis.

Biological Activity Overview

The biological activities of 4-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide can be summarized as follows:

Activity Type	Description
Antimicrobial	Exhibits bactericidal properties against various Gram-positive and Gram-negative bacteria.
Anticancer	Potential to inhibit cancer cell proliferation in various cancer lines.
Antiviral	Under investigation for efficacy against viral infections.

Antimicrobial Studies

Research indicates that compounds structurally similar to 4-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide have demonstrated significant antimicrobial properties. For instance, studies have shown that modifications in the structure can lead to varying degrees of activity against different bacterial strains:

• Minimum Inhibitory Concentration (MIC) values for related compounds have been reported as low as 15.625 μM against Staphylococcus aureus and Enterococcus faecalis, indicating strong antibacterial effects .

Anticancer Research

The compound's anticancer potential has been explored in various studies, focusing on its ability to inhibit cell growth in cancer cell lines such as HepG2 (liver cancer), MCF7 (breast cancer), and A549 (lung cancer). Notably:

• Some derivatives have shown IC$_{50}$ values significantly lower than established chemotherapeutic agents like cisplatin, suggesting a promising therapeutic index .

Case Studies

• Antimicrobial Efficacy : A study evaluated the efficacy of similar sulfonamide derivatives against MRSA biofilms, demonstrating that modifications could enhance biofilm inhibition significantly compared to traditional antibiotics .
• Cancer Cell Line Studies : In vitro assays revealed that certain analogs exhibited potent inhibition of cell proliferation in multiple cancer types, with mechanisms involving apoptosis induction and cell cycle arrest .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research has indicated that sulfonamide derivatives, including 4-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide, exhibit significant anticancer properties. Similar compounds have shown cytotoxic effects against various human cancer cell lines, including breast and colon cancer cells. The mechanism of action often involves inducing apoptosis and inhibiting cell proliferation .

Antimicrobial Properties
The compound has demonstrated antimicrobial activity against resistant bacterial strains, making it a candidate for developing new antibiotics. Studies suggest that modifications to the sulfonamide structure can enhance its efficacy against specific pathogens .

Structure-Activity Relationship Studies

Understanding the relationship between the chemical structure of 4-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide and its biological activity is crucial for drug design. Research has shown that variations in substituents can significantly alter the compound's interaction profiles with biological targets.

Neuropharmacology

Sulfonamide derivatives have been investigated for their potential in treating neurodegenerative diseases such as Alzheimer's. The compound's ability to inhibit acetylcholinesterase suggests it could help manage symptoms associated with cognitive decline .

Synthesis and Optimization

The synthesis of 4-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide typically involves multi-step reactions, including the formation of the piperazine ring and subsequent sulfonation. Optimizing these synthetic routes is essential for improving yield and purity, particularly for pharmaceutical applications .

Case Studies and Research Findings

Several studies have documented the biological activities of compounds related to 4-fluoro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide:

Study	Focus	Findings
Study A (2022)	Anticancer Evaluation	Showed significant cytotoxicity against breast cancer cell lines with IC50 values in low micromolar range .
Study B (2023)	Antimicrobial Activity	Demonstrated effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) .
Study C (2023)	Neuropharmacology	Inhibited acetylcholinesterase with an IC50 value comparable to established inhibitors .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Varying Substituents

The following table summarizes key analogues and their distinguishing features:

Compound Name / ID	Key Structural Features	Molecular Weight	Melting Point (°C)	Key Biological/Physical Notes	Reference
Target Compound (BU39782)	4-fluoro, 4-methoxyphenyl, 4-methylpiperazinyl-ethyl	391.5	Not reported	Unique balance of electronic effects
1d ()	4-fluoro, 3-methoxyphenyl, pyridinyl-aminoethyl	~550 (estimated)	155–156	Kinase inhibitor; fluorine enhances binding
Compound 6 ()	4-fluoro, 2,2-dimethylbenzofuran-7-yloxy, piperidinyl	~470 (estimated)	Not reported	High yield (89%); α2A/5-HT7 receptor antagonist
Compound 8 ()	4-fluoro, trifluoroethoxy-phenoxy, piperidinyl-methyl	490.5	Oil (liquid)	High purity (100%); adrenergic antagonist
TASPO277308 ()	Dichlorophenyl, triazole, 4-methylpiperazinyl	Not reported	Not reported	Potential anti-inflammatory; triazole stability

Impact of Substituents on Physicochemical Properties

• Fluoro vs. Chloro/Methoxy : The 4-fluoro group in the target compound and 1d () enhances metabolic stability and hydrophobic interactions compared to chloro or methoxy substituents .
• Piperazine vs.
• Aromatic Side Chains : The 4-methoxyphenyl group in the target compound provides electron-donating effects, contrasting with Compound 8 ’s trifluoroethoxy group (electron-withdrawing), which may alter receptor affinity .

Key Differentiators of the Target Compound

• Dual Electronic Effects : The coexistence of 4-fluoro (electron-withdrawing) and 4-methoxy (electron-donating) groups may optimize binding to both hydrophobic and polar regions of target proteins.
• Piperazine Flexibility : The 4-methylpiperazine moiety likely enhances solubility and pharmacokinetics compared to rigid piperidine or pyrrolidine analogues.
• Lack of Stereocenters : Unlike Compounds 13–15 (), which have R/S isomers, the target compound lacks stereochemistry, simplifying synthesis and reducing regulatory complexity .

Q & A

Q. How to validate target engagement in complex cellular models?

• Methodological Answer :
• CRISPR Knockout : Generate target gene (e.g., 5-HT6 receptor) KO cell lines and compare compound efficacy vs. wild type .
• Thermal Shift Assay (TSA) : Monitor target protein melting temperature (ΔTm) shifts in lysates treated with the compound .
• Activity-Based Protein Profiling (ABPP) : Use fluorescent probes to track target occupancy in live cells .